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This guide provides an in-depth exploration of Fura-2 LR AM, a crucial tool for researchers,
scientists, and drug development professionals engaged in the precise measurement of
intracellular calcium. We will delve into its fundamental properties, experimental best practices,
and the critical nuances that ensure data integrity and reproducibility.

Introduction: The Evolution of a Gold Standard
Calcium Indicator

The measurement of intracellular calcium ([Ca2*]i) is fundamental to understanding a vast array
of cellular processes, from signal transduction and muscle contraction to apoptosis. Fura-2, a
ratiometric fluorescent indicator developed by Roger Tsien and colleagues, has long been a
cornerstone of these investigations. Its acetoxymethyl (AM) ester form, Fura-2 AM, allows for
passive loading into live cells, where it is hydrolyzed by intracellular esterases to the active,
calcium-sensitive form.

The key advantage of Fura-2 lies in its dual-excitation ratiometric properties.[1] When excited at
340 nm, fluorescence emission increases upon Ca2* binding, while excitation at 380 nm leads
to a decrease in emission. The ratio of emissions at these two wavelengths provides a
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quantitative measure of [Ca2*]i that is largely independent of confounding variables such as
dye concentration, cell thickness, and photobleaching.[1]

However, a significant limitation of the standard Fura-2 is its gradual leakage from the cell,
which can compromise long-term imaging studies. To address this, Fura-2 LR AM was
developed. This "leakage-resistant” (LR) variant offers enhanced cellular retention, making it
the preferred choice for experiments requiring prolonged observation periods.[2][3][4]

Physicochemical Properties: A Comparative
Overview

A thorough understanding of the physical and chemical characteristics of Fura-2 LR AM is
paramount for its effective use. Below is a comparative summary of the key properties of Fura-
2 LR AM and the standard Fura-2 AM.

Property Fura-2 LR AM Fura-2 AM
) 1258.10 or 1131.9 (vendor
Molecular Weight ( g/mol ) ~1001.9
dependent)
Molecular Formula Cs5He3NsOz29 or CaoHs3N3028 Ca4Ha7N3024
Solubility Soluble in DMSO Soluble in DMSO

~340 nm (Ca2*-bound), ~380

Excitation Wavelengths
nm (Caz*-free)

~340 nm (Ca2*-bound), ~380

nm (Caz*-free)

Emission Wavelength ~505 nm

~510 nm

Dissociation Constant (Kd) for

Ca2+

~145 nM

~145 nM (in vitro)

Note on Molecular Weight Discrepancy: Researchers should be aware that different suppliers
report varying molecular weights for Fura-2 LR AM.[4][5][6] It is crucial to use the molecular
weight provided on the certificate of analysis for your specific lot to ensure accurate stock
solution preparation.
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Solubility and Storage: Both Fura-2 LR AM and Fura-2 AM are readily soluble in anhydrous
dimethyl sulfoxide (DMSO).[5] Stock solutions should be stored at -20°C, protected from light
and moisture to prevent degradation.

Mechanism of Action: From Cell Entry to Calcium
Detection

The journey of Fura-2 LR AM from a cell-permeant ester to an active intracellular Ca2* sensor
involves a series of well-defined steps. Understanding this process is key to optimizing
experimental protocols and troubleshooting potential issues.

Extracellular Space Intracellular Space (Cytosol)
Intracellular

Esterases -~ Fluorescence
Fura-2 LR AM g Hydrolyzed Fura-2 LR &Excitation at 380 nm)
Binding o Fluorescence
G—lydrolyzed Fura-2 LRCa2+_Free Fura-2 LR-Ca2* Complex (Excitation at 340 nm)

Click to download full resolution via product page
Figure 1: Mechanism of Fura-2 LR AM action.

o Cell Loading: The acetoxymethyl (AM) esters render the Fura-2 LR molecule lipophilic,
allowing it to passively diffuse across the cell membrane.[7][8]

e Intracellular Hydrolysis: Once inside the cell, non-specific esterases cleave the AM groups.
This hydrolysis traps the now hydrophilic and active Fura-2 LR molecule within the cytosol.
[7][8] The "leakage-resistant” property of Fura-2 LR AM is attributed to its derivation from
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FURA-PE3, which enhances its retention within the cell compared to the standard Fura-2.[3]

[4]

e Calcium Binding and Ratiometric Detection: The hydrolyzed Fura-2 LR binds to free
intracellular calcium. This binding event causes a conformational change in the molecule,
shifting its excitation maximum from approximately 380 nm (unbound) to 340 nm (bound),
while the emission maximum remains around 505 nm. By measuring the ratio of
fluorescence intensity at these two excitation wavelengths, the intracellular calcium
concentration can be accurately determined.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a robust framework for the successful use of Fura-2 LR AM.
However, optimization for specific cell types and experimental conditions is highly
recommended.

Preparation of Fura-2 LR AM Stock Solution

Rationale: A concentrated stock solution in anhydrous DMSO is the standard starting point. The
use of anhydrous DMSO is critical to prevent premature hydrolysis of the AM ester.

Procedure:

e Bring the vial of Fura-2 LR AM and anhydrous DMSO to room temperature before opening to
prevent condensation.

o Add the appropriate volume of anhydrous DMSO to the vial to achieve a stock solution

concentration of 1-5 mM.
» Vortex briefly to ensure complete dissolution.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

o Store the aliquots at -20°C, protected from light.

Cell Loading with Fura-2 LR AM
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Rationale: The goal is to achieve sufficient intracellular concentration of the active dye for a
strong fluorescent signal, while minimizing cytotoxicity and compartmentalization.

Prepare Loading Buffer
(1-5 uM Fura-2 LR AM)

Incubate Cells
(30-60 min at RT or 37°C)

Wash Cells to Remove
Extracellular Dye

Allow for De-esterification
(30 min)

Proceed to Imaging

Click to download full resolution via product page

Figure 2: Experimental workflow for cell loading.

Procedure:

o Prepare Loading Buffer: Dilute the Fura-2 LR AM stock solution in a physiologically
appropriate buffer (e.g., Hanks' Balanced Salt Solution, HBSS) to a final working
concentration of 1-5 pM.
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o Expert Tip: To aid in the dispersion of the lipophilic Fura-2 LR AM in the aqueous buffer,
the non-ionic detergent Pluronic® F-127 can be added to the loading buffer at a final
concentration of 0.02-0.04%.

e Cell Incubation: Replace the cell culture medium with the loading buffer and incubate the
cells for 30-60 minutes at either room temperature or 37°C.

o Causality: Incubation at 37°C can accelerate both dye loading and hydrolysis, but may
also increase dye compartmentalization into organelles. Room temperature incubation can
mitigate this issue.

» Wash: After incubation, gently wash the cells two to three times with fresh, warm buffer to
remove any extracellular dye.

o De-esterification: Incubate the cells in fresh buffer for an additional 30 minutes to allow for
complete de-esterification of the intracellular Fura-2 LR AM.

In Situ Calibration of Fura-2 LR

Rationale: The in vitro Kd of Fura-2 can differ significantly from its in situ value due to factors
such as intracellular viscosity, protein binding, and pH.[9] Therefore, for the most accurate
guantitative measurements, an in situ calibration is recommended.

Procedure:

 After loading cells with Fura-2 LR AM and allowing for de-esterification, determine the
minimum fluorescence ratio (Rmin) by perfusing the cells with a Caz*-free buffer containing a
Ca?* chelator like EGTA.

o Determine the maximum fluorescence ratio (Rmax) by perfusing the cells with a buffer
containing a saturating concentration of Ca2* and a Ca?* ionophore (e.g., ionomycin) to
equilibrate intracellular and extracellular Ca2* concentrations.

e The intracellular Ca?* concentration can then be calculated using the Grynkiewicz equation:
[Caz*]i = Kd * [(R - Rmin) / (Rmax - R)] * (Fmax380 / Fmin380) where R is the experimental
fluorescence ratio, and Fmax380 and Fmin380 are the fluorescence intensities at 380 nm at
saturating and zero Ca2*, respectively.[10]
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Troubleshooting Common Issues

Issue

Potential Cause(s)

Recommended Solution(s)

Low Fluorescence Signal

- Incomplete hydrolysis of AM
ester- Insufficient dye loading-

Photobleaching

- Increase de-esterification
time.- Optimize loading
concentration and time.- Use
neutral density filters to reduce

excitation intensity.

High Background
Fluorescence

- Incomplete removal of
extracellular dye-
Autofluorescence from cells or

medium

- Ensure thorough washing
after loading.- Use a phenol

red-free medium for imaging.

Dye Compartmentalization

- Incubation at 37°C

- Load cells at room
temperature.- Lower the dye

concentration.

Rapid Signal Loss

- Dye leakage from cells

- Use Fura-2 LR AM for
improved retention.- Consider
using an anion transport

inhibitor like probenecid.

Conclusion: Harnessing the Power of Fura-2 LR AM

Fura-2 LR AM represents a significant advancement in the field of intracellular calcium

measurement. Its enhanced cellular retention, combined with the inherent advantages of

ratiometric analysis, provides researchers with a powerful tool for conducting long-term,

quantitative studies of Ca2* dynamics. By understanding the principles behind its function and

adhering to meticulous experimental protocols, scientists can unlock the full potential of this

indicator to gain deeper insights into the intricate role of calcium in cellular physiology and

pathophysiology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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